Cas no 896321-65-6 (2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide)

• Product Name: 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide
• CAS No: 896321-65-6
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 6265579
• PubChem ID: 7259029
• Update Time: 2025-05-19

2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide
• F2543-0393
• 2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide
• 2-((7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)-N-phenethylacetamide
• SMR000810914
• 896321-65-6
• CHEMBL1475271
• HMS3003C17
• AKOS024658920
• MLS001234974
• 2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-phenylethyl)acetamide

• Inchi： 1S/C18H18N4O2S/c1-13-7-8-15-20-17(21-18(24)22(15)11-13)25-12-16(23)19-10-9-14-5-3-2-4-6-14/h2-8,11H,9-10,12H2,1H3,(H,19,23)
• InChI Key： LEGULFBTPBZUKT-UHFFFAOYSA-N
• SMILES： S(C1=NC(N2C=C(C)C=CC2=N1)=O)CC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 354.11504700g/mol
• Monoisotopic Mass: 354.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines

Additional information on 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide

Introduction to 2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide (CAS No. 896321-65-6)

2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide, also known by its CAS number 896321-65-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[1,2-a][1,3,5]triazines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a sulfanyl group attached to a pyrido[1,2-a][1,3,5]triazine ring and an acetamide moiety linked to a phenylethyl group. These structural elements contribute to its diverse pharmacological properties.

The synthesis of 2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide involves several steps, including the formation of the pyrido[1,2-a][1,3,5]triazine ring and the subsequent attachment of the sulfanyl and acetamide functionalities. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. The compound's synthesis is typically carried out under controlled conditions to ensure the formation of the desired product without unwanted side reactions.

In terms of its biological activity, 2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide has been studied for its potential as an inhibitor of various enzymes and receptors. One of the key areas of interest is its ability to inhibit specific kinases involved in cellular signaling pathways. Kinases are enzymes that play crucial roles in regulating cellular processes such as proliferation, differentiation, and apoptosis. By modulating kinase activity, this compound may have therapeutic applications in treating diseases characterized by aberrant kinase signaling.

Recent studies have also explored the anti-inflammatory properties of 2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide. Inflammatory responses are often associated with various chronic diseases such as arthritis and inflammatory bowel disease. The compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines in vitro and in animal models. This suggests that it may have potential as an anti-inflammatory agent for treating these conditions.

Beyond its enzymatic and anti-inflammatory activities, 2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide has also been investigated for its potential as an antiviral agent. Viral infections pose significant health challenges globally, and there is a continuous need for new antiviral compounds. Studies have shown that this compound can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This makes it a promising candidate for further development as an antiviral therapeutic.

The pharmacokinetic properties of 2-{(7-methyl-[H]pyrrolo[H]pyrimidin-[H]sulfanyl)-N-(H-phenylethyl)acetamide} are another important aspect of its evaluation. Pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for understanding how the compound behaves in vivo and for optimizing its formulation for clinical use. Preliminary data suggest that the compound has favorable pharmacokinetic properties that support its further development as a therapeutic agent.

In addition to its therapeutic potential, 2-{(7-methyl-[H]pyrrolo[H]pyrimidin-[H]sulfanyl)-N-(H-phenylethyl)acetamide} has also been studied for its safety profile. Toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. This is an important consideration for any compound being developed for clinical use. Ongoing research aims to further elucidate the safety profile of this compound across different species and dosing regimens.

The development of new drugs often involves extensive preclinical testing to establish their efficacy and safety before advancing to clinical trials. For 2-{(7-methyl-[H]pyrrolo[H]pyrimidin-[H]sulfanyl)-N-(H-phenylethyl)acetamide}, preclinical studies have demonstrated promising results in various disease models. These findings have paved the way for further clinical investigation. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

In conclusion, 2-{(7-methyl-[H]pyrrolo[H]pyrimidin-[H]sulfanyl)-N-(H-phenylethyl)acetamide} (CAS No. 896321-65-6) is a multifaceted compound with potential applications in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an intriguing candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in multiple disease states.